Cas no 174607-36-4 (6-(Trifluoromethyl)pyridazin-3(2H)-one)

6-(Trifluoromethyl)pyridazin-3(2H)-one is a heterocyclic compound featuring a pyridazinone core substituted with a trifluoromethyl group at the 6-position. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to electron-withdrawing effects, influencing reactivity and binding affinity in molecular design. Its versatility allows for further functionalization, enabling applications in the synthesis of bioactive compounds, such as enzyme inhibitors or receptor modulators. The compound’s stability under various conditions ensures reliability in synthetic workflows, supporting its use in medicinal chemistry and material science.
6-(Trifluoromethyl)pyridazin-3(2H)-one structure
174607-36-4 structure
Product Name:6-(Trifluoromethyl)pyridazin-3(2H)-one
CAS No:174607-36-4
MF:C5H3F3N2O
MW:164.085331201553
MDL:MFCD09754152
CID:1027104
PubChem ID:33698298
Update Time:2025-06-07

6-(Trifluoromethyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-(Trifluoromethyl)pyridazin-3(2H)-one
    • 6-Trifluoromethylpyridazin-3(2H)-one
    • 6-(trifluoromethyl)-3-pyridazinone
    • ANW-45057
    • CTK0E4064
    • SureCN1069025
    • SureCN667217
    • 6-(Trifluoromethyl)pyridazin-3(2h)-on
    • 6-(trifluoroMethyl)-2,3-dihydropyridazin-3-one
    • 6-(TRIFLUOROMETHYL)PYRIDAZIN-3-OL
    • 3(2H)-Pyridazinone, 6-(trifluoromethyl)-
    • 6-Trifluoromethyl-pyridazin-3-ol
    • JREBKHOGWUWIOB-UHFFFAOYSA-N
    • NE21566
    • RP02344
    • AB68650
    • 3-(trifluor
    • 174607-36-4
    • EN300-106325
    • DB-064965
    • Z1198223644
    • F1967-2552
    • AKOS015863438
    • AKOS006327543
    • FS-3482
    • W-206069
    • 3-(trifluoromethyl)-1H-pyridazin-6-one
    • SCHEMBL667217
    • VVAVBJPCWMNDRN-UHFFFAOYSA-N
    • DTXSID70652833
    • MFCD09754152
    • CS-W019009
    • SY103077
    • AM803346
    • F8889-2813
    • MDL: MFCD09754152
    • Inchi: 1S/C5H3F3N2O/c6-5(7,8)3-1-2-4(11)10-9-3/h1-2H,(H,10,11)
    • InChI Key: JREBKHOGWUWIOB-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(NN=1)=O)(F)F

Computed Properties

  • Exact Mass: 164.01979
  • Monoisotopic Mass: 164.01974721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 80-81 ºC
  • Solubility: Dissolution (51 g/l) (25 º C),
  • PSA: 41.46

6-(Trifluoromethyl)pyridazin-3(2H)-one Security Information

6-(Trifluoromethyl)pyridazin-3(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
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